Cas no 2168106-98-5 (2-bromoethyl cyclopent-1-ene-1-carboxylate)
2-bromoethyl cyclopent-1-ene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-bromoethyl cyclopent-1-ene-1-carboxylate
- 2168106-98-5
- EN300-1571229
-
- Inchi: 1S/C8H11BrO2/c9-5-6-11-8(10)7-3-1-2-4-7/h3H,1-2,4-6H2
- InChI Key: OTORFKWQVLUVCL-UHFFFAOYSA-N
- SMILES: BrCCOC(C1=CCCC1)=O
Computed Properties
- Exact Mass: 217.99424g/mol
- Monoisotopic Mass: 217.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
2-bromoethyl cyclopent-1-ene-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1571229-1.0g |
2-bromoethyl cyclopent-1-ene-1-carboxylate |
2168106-98-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1571229-50mg |
2-bromoethyl cyclopent-1-ene-1-carboxylate |
2168106-98-5 | 50mg |
$612.0 | 2023-09-24 | ||
| Enamine | EN300-1571229-100mg |
2-bromoethyl cyclopent-1-ene-1-carboxylate |
2168106-98-5 | 100mg |
$640.0 | 2023-09-24 | ||
| Enamine | EN300-1571229-250mg |
2-bromoethyl cyclopent-1-ene-1-carboxylate |
2168106-98-5 | 250mg |
$670.0 | 2023-09-24 | ||
| Enamine | EN300-1571229-500mg |
2-bromoethyl cyclopent-1-ene-1-carboxylate |
2168106-98-5 | 500mg |
$699.0 | 2023-09-24 | ||
| Enamine | EN300-1571229-1000mg |
2-bromoethyl cyclopent-1-ene-1-carboxylate |
2168106-98-5 | 1000mg |
$728.0 | 2023-09-24 | ||
| Enamine | EN300-1571229-2500mg |
2-bromoethyl cyclopent-1-ene-1-carboxylate |
2168106-98-5 | 2500mg |
$1428.0 | 2023-09-24 | ||
| Enamine | EN300-1571229-5000mg |
2-bromoethyl cyclopent-1-ene-1-carboxylate |
2168106-98-5 | 5000mg |
$2110.0 | 2023-09-24 | ||
| Enamine | EN300-1571229-10000mg |
2-bromoethyl cyclopent-1-ene-1-carboxylate |
2168106-98-5 | 10000mg |
$3131.0 | 2023-09-24 |
2-bromoethyl cyclopent-1-ene-1-carboxylate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-bromoethyl cyclopent-1-ene-1-carboxylate
Introduction to 2-bromoethyl cyclopent-1-ene-1-carboxylate (CAS No. 2168106-98-5)
2-bromoethyl cyclopent-1-ene-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2168106-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated esters and exhibits a unique structural framework characterized by a cyclopentene ring substituted with a bromoethyl group and a carboxylate moiety. The presence of these functional groups imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules.
The structure of 2-bromoethyl cyclopent-1-ene-1-carboxylate consists of a five-membered cyclopentene ring, which is a common motif in natural products and pharmaceuticals due to its stability and ability to adopt various conformations. The ring is functionalized at the 1-position with a carboxylate group (-COO⁻), which enhances its solubility in polar solvents and facilitates further chemical modifications. Additionally, the 2-position of the ring is substituted with a bromoethyl group (-CH₂CH₂Br), introducing both electrophilic and nucleophilic sites for reaction.
This compound has found utility in the synthesis of pharmaceutical intermediates, where its bifunctional nature allows for selective modifications at multiple sites. The bromine atom serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to construct complex molecular architectures. The carboxylate group, on the other hand, can be used for amide bond formation or as a leaving group in nucleophilic substitution reactions.
In recent years, 2-bromoethyl cyclopent-1-ene-1-carboxylate has been explored in the development of bioactive molecules. Its structural features make it an attractive candidate for designing novel ligands targeting specific biological pathways. For instance, researchers have investigated its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyclopentene core is known to mimic natural product scaffolds that exhibit strong biological activity, while the bromoethyl group provides opportunities for further derivatization to optimize binding affinity.
Moreover, the compound has shown promise in the field of material science, particularly in the synthesis of polymers and coatings. The incorporation of bromine atoms into polymer backbones can enhance flame retardancy properties, making it useful for developing safer materials for industrial applications. Additionally, the carboxylate functionality allows for interactions with metal ions or other polymers, facilitating the creation of hybrid materials with tailored properties.
Recent studies have also highlighted the role of 2-bromoethyl cyclopent-1-ene-1-carboxylate in drug delivery systems. Its ability to undergo controlled chemical transformations makes it an excellent candidate for designing prodrugs or micellar nanoparticles that can enhance drug bioavailability and targeted delivery. For example, researchers have demonstrated its use in creating stimuli-responsive carriers that release therapeutic agents under specific physiological conditions.
The synthesis of 2-bromoethyl cyclopent-1-ene-1-carboxylate typically involves multi-step organic reactions starting from commercially available precursors such as cyclopentenone or acrylic acid derivatives. Key steps include halogenation to introduce the bromine atom, followed by esterification to form the carboxylate group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to achieve high yields and purity levels required for pharmaceutical applications.
In conclusion, 2-bromoethyl cyclopent-1-ene-1-carboxylate (CAS No. 2168106-98-5) is a multifunctional compound with broad applications across pharmaceuticals, materials science, and drug delivery systems. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers seeking to develop innovative solutions in these fields. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation in both academic and industrial settings.
2168106-98-5 (2-bromoethyl cyclopent-1-ene-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)